G9a-IN-2 Exhibits Distinct Substrate-Type Binding Mode Differentiated from Quinazoline Inhibitors BIX-01294 and UNC0638
G9a-IN-2 (Compound 7i) demonstrates a unique binding mode to G9a, classified as substrate-type inhibition, which is structurally and mechanistically distinct from the quinazoline-based inhibitors BIX-01294 (peptide-competitive) and UNC0638 (SAM-noncompetitive, peptide-competitive). X-ray crystallography at 1.52 Å resolution confirms that G9a-IN-2 occupies the substrate-binding pocket in a manner not observed with BIX-01294 or UNC0638 [1]. This binding mode classification has functional consequences: substrate-type inhibitors, including G9a-IN-2, engage the enzyme via distinct interaction networks that may confer differential residence times and selectivity profiles compared to SAM-competitive or peptide-competitive inhibitors [2].
| Evidence Dimension | Inhibitor binding mode classification |
|---|---|
| Target Compound Data | Substrate-type inhibitor; co-crystal structure resolved at 1.52 Å (PDB: 8Z7C); occupies substrate-binding pocket |
| Comparator Or Baseline | BIX-01294: peptide-competitive, does not compete with SAM cofactor; UNC0638: SAM-noncompetitive, peptide-competitive; RK-701: substrate-type inhibitor with different binding motif |
| Quantified Difference | Distinct inhibitor class with unique binding topography; comparative X-ray crystallography shows binding motif differences between G9a-IN-2, RK-701, and compound 16g series |
| Conditions | X-ray crystallography of G9a SET domain in complex with compound 7i; surface plasmon resonance (SPR) kinetic analysis |
Why This Matters
Researchers requiring a substrate-type G9a inhibitor with structurally validated binding mode for mechanistic studies or scaffold-hopping campaigns should select G9a-IN-2 over quinazoline-based alternatives.
- [1] Nishigaya Y, Takase S, Sumiya T, Sato T, Niwa H, Sato S, Nakata A, Matsuoka S, Maemoto Y, Hashimoto N, Namie R, Honma T, Umehara T, Shirouzu M, Koyama H, Yoshida M, Ito A, Shirai F. Structure-based development of novel substrate-type G9a inhibitors as epigenetic modulators for sickle cell disease treatment. Bioorg Med Chem Lett. 2024;110:129856. View Source
- [2] Nishigaya Y, Takase S, Sumiya T, Sato T, Niwa H, Sato S, Nakata A, Matsuoka S, Maemoto Y, Hashimoto N, Namie R, Honma T, Umehara T, Shirouzu M, Koyama H, Yoshida M, Ito A, Shirai F. Discovery of potent substrate-type lysine methyltransferase G9a inhibitors for the treatment of sickle cell disease. Eur J Med Chem. 2025;293:117721. View Source
